1-benzyl-4-(2,4-dichlorobenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(2,4-dichlorophenyl)methyl]piperazine
• InChI: InChI=1S/C18H20Cl2N2/c19-17-7-6-16(18(20)12-17)14-22-10-8-21(9-11-22)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key: FQTDWJCYVDKIMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H20Cl2N2
• Molecular Weight: 335.3 g/mol

Description

1-benzyl-4-(2,4-dichlorobenzyl)piperazine, also known as BDZP, is a chemical compound that belongs to the family of piperazine derivatives. It has been widely studied for its potential therapeutic applications, particularly in the field of neuroscience. BDZP is a potent agonist of the sigma-1 receptor, a protein that is involved in several cellular processes, including ion channel regulation, calcium homeostasis, and cell survival.

Mechanism of Action

1-benzyl-4-(2,4-dichlorobenzyl)piperazine exerts its effects through the sigma-1 receptor, a protein that is widely expressed in the central nervous system and other tissues. The sigma-1 receptor is involved in several cellular processes, including ion channel regulation, calcium homeostasis, and cell survival. 1-benzyl-4-(2,4-dichlorobenzyl)piperazine binds to the sigma-1 receptor with high affinity and stimulates its activity, leading to downstream signaling cascades that result in its therapeutic effects.
Biochemical and Physiological Effects
1-benzyl-4-(2,4-dichlorobenzyl)piperazine has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of several ion channels, including voltage-gated calcium channels, NMDA receptors, and GABA receptors. 1-benzyl-4-(2,4-dichlorobenzyl)piperazine has also been shown to increase the release of several neurotransmitters, including dopamine, acetylcholine, and glutamate. In addition, 1-benzyl-4-(2,4-dichlorobenzyl)piperazine has been shown to have anti-inflammatory effects, as it reduces the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

1-benzyl-4-(2,4-dichlorobenzyl)piperazine has several advantages for lab experiments. It is a potent and selective agonist of the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in various cellular processes. 1-benzyl-4-(2,4-dichlorobenzyl)piperazine is also relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, 1-benzyl-4-(2,4-dichlorobenzyl)piperazine has several limitations as well. It has poor solubility in water, which can make it difficult to administer to animals or cells. In addition, 1-benzyl-4-(2,4-dichlorobenzyl)piperazine has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-benzyl-4-(2,4-dichlorobenzyl)piperazine. One area of interest is the development of more potent and selective sigma-1 receptor agonists, which could have improved therapeutic efficacy and fewer side effects. Another area of interest is the investigation of the molecular mechanisms underlying the neuroprotective and anti-inflammatory effects of 1-benzyl-4-(2,4-dichlorobenzyl)piperazine. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of 1-benzyl-4-(2,4-dichlorobenzyl)piperazine in humans, which could inform its potential therapeutic applications.

Scientific Research Applications

1-benzyl-4-(2,4-dichlorobenzyl)piperazine has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have neuroprotective, anti-inflammatory, and analgesic effects in various animal models of neurological disorders, including Alzheimer's disease, Parkinson's disease, and neuropathic pain. 1-benzyl-4-(2,4-dichlorobenzyl)piperazine has also been investigated as a potential treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models of cocaine and methamphetamine addiction.